1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-N-[2-(4-methoxyphenyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C27H30N2O3/c1-31-23-14-12-21(13-15-23)25-10-3-4-11-26(25)28-27(30)22-8-6-16-29(19-22)18-20-7-5-9-24(17-20)32-2/h3-5,7,9-15,17,22H,6,8,16,18-19H2,1-2H3,(H,28,30)
• InChI Key: SIXFFCZHJUWMHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3CCCN(C3)CC4=CC(=CC=C4)OC
• Molecular Formula: C27H30N2O3
• Molecular Weight: 430.5 g/mol

Description

1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. This compound belongs to the class of indole-derived synthetic cannabinoids and acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system.

Mechanism of Action

1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. This results in the activation of various signaling pathways that regulate cellular processes such as neurotransmitter release, gene expression, and immune response.
Biochemical and Physiological Effects
The activation of the CB1 and CB2 receptors by 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide results in various biochemical and physiological effects. These include the modulation of pain perception, regulation of appetite, and the reduction of inflammation. Additionally, 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it an ideal tool for studying the endocannabinoid system and its role in various physiological processes. However, one of the limitations of using 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide is its potential for abuse and dependence, which requires careful handling and regulation.

Future Directions

There are several future directions for research on 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide. These include further studies on its potential therapeutic applications, such as its use in the treatment of neurodegenerative diseases. Additionally, there is a need for more research on the long-term effects of 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide on the endocannabinoid system and its potential for abuse and dependence. Finally, there is a need for the development of safer and more effective synthetic cannabinoids for use in medical research.

Synthesis Methods

The synthesis of 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide involves the reaction between 1-(3-methoxybenzyl)-1H-indole-3-carboxylic acid and 4'-methoxy-2-biphenylol. The resulting product is then coupled with piperidinecarboxylic acid to form the final compound. This synthesis method has been optimized to produce high yields of pure 1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide.

Scientific Research Applications

1-(3-methoxybenzyl)-N-(4'-methoxy-2-biphenylyl)-3-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of chronic pain, anxiety, and inflammation. Additionally, it has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.